N-(4,5-dimethyl-2-nitrophenyl)benzamide

• IUPAC Name: N-(4,5-dimethyl-2-nitrophenyl)benzamide
• InChI: InChI=1S/C15H14N2O3/c1-10-8-13(14(17(19)20)9-11(10)2)16-15(18)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,16,18)
• InChI Key: FWYFKFICZHVTHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)[N+](=O)[O-])NC(=O)C2=CC=CC=C2
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

N-(4,5-dimethyl-2-nitrophenyl)benzamide is a useful research compound. Its molecular formula is C15H14N2O3 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 270.10044231 g/mol and the complexity rating of the compound is 361. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Colorimetric Detection of Cyanide

N-nitrophenyl benzamide derivatives, closely related to N-(4,5-dimethyl-2-nitrophenyl)benzamide, have been developed as chemosensors for cyanide in aqueous environments. These compounds exploit cyanide's strong affinity toward the acyl carbonyl carbon, offering a practical system for monitoring cyanide concentrations in water samples. This high selectivity towards CN− makes it a valuable tool in environmental monitoring and safety applications (Yue Sun, Guofeng Wang, & W. Guo, 2009).

Structural Studies and Material Sciences

The structural analysis of analogs of Tinuvin P, starting from derivatives of this compound, offers insights into the molecular conformation and interaction of aromatic systems. These studies, conducted through NMR and X-ray diffraction, contribute to our understanding of material properties and the design of new materials with specific physical and chemical characteristics (R. M. Claramunt et al., 2007).

Corrosion Inhibition

Research into N-Phenyl-benzamide derivatives, which include this compound, has demonstrated their efficacy as corrosion inhibitors for mild steel in acidic environments. The study reveals that substituents like nitro groups can significantly affect the inhibition efficiency, providing a foundation for developing more effective corrosion inhibitors for industrial applications (Ankush Mishra et al., 2018).

Antimicrobial Applications

A series of benzamide and phenylacetamide derivatives, structurally related to this compound, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown a broad spectrum of activity against various microorganisms, indicating their potential in developing new antimicrobial agents for medical and pharmaceutical applications (Tugba Ertan et al., 2007).

Antidiabetic Potential

The evaluation of benzamide derivatives for their antidiabetic potential highlights the therapeutic applications of compounds like this compound. These studies provide a basis for developing new antidiabetic medications by inhibiting enzymes like α-glucosidase and α-amylase, which are crucial for managing diabetes (Samridhi Thakal, Amit Singh, & Vikramjeet Singh, 2020).